(4-Bromo-3-fluorophenyl)(3-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone
Description
4-Bromo-3-fluorophenyl)(3-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone, commonly referred to as BFPPM, is a synthetic organic compound that is used in various laboratory experiments. BFPPM is a colorless crystalline solid that has a melting point of 248-250°C and a boiling point of 447-448°C. It is a relatively stable compound and is insoluble in water. BFPPM is an interesting compound due to its potential applications in scientific research, as well as its unique mechanism of action.
Scientific Research Applications
Organic Intermediate
This compound can serve as an organic intermediate in various chemical reactions. Organic intermediates are often used in the synthesis of other chemical compounds, including pharmaceuticals, dyes, and pesticides .
Synthesis of Medicines
The compound can be used in the synthesis of medicines. While the specific medicines that use this compound aren’t mentioned in the sources, it’s common for complex organic compounds to be used in the creation of pharmaceuticals .
Synthesis of Pesticides
Similar to its use in medicine synthesis, this compound can also be used in the synthesis of pesticides. The specific pesticides aren’t mentioned in the sources, but it’s likely that it could be used to create a variety of different pesticide compounds .
Synthesis of Dyes
The compound can be used in the synthesis of dyes. While the specific dyes aren’t mentioned in the sources, it’s common for complex organic compounds to be used in the creation of various dyes .
Research and Development
This compound can be used in research and development in laboratories. It’s often important to have a variety of compounds available for testing and experimentation .
Synthesis of Pyrazolo Derivatives
The compound can be used in the synthesis of pyrazolo derivatives, which are compounds that contain a pyrazole ring. Pyrazole derivatives show a broad spectrum of biological activities and are included in the structure of marketed drugs, such as celecoxib, sulfaphenazole, sildenafil, etc .
properties
IUPAC Name |
(4-bromo-3-fluorophenyl)-[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15BrFNO/c19-16-7-6-15(11-17(16)20)18(22)14-5-3-4-13(10-14)12-21-8-1-2-9-21/h1-7,10-11H,8-9,12H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TZAPRFRPFRPXKM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C=CCN1CC2=CC(=CC=C2)C(=O)C3=CC(=C(C=C3)Br)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15BrFNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40643490 |
Source
|
| Record name | (4-Bromo-3-fluorophenyl){3-[(2,5-dihydro-1H-pyrrol-1-yl)methyl]phenyl}methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40643490 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
360.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Bromo-3-fluorophenyl)(3-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone | |
CAS RN |
898749-10-5 |
Source
|
| Record name | (4-Bromo-3-fluorophenyl){3-[(2,5-dihydro-1H-pyrrol-1-yl)methyl]phenyl}methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40643490 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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